1-((5-chlorothiophen-2-yl)sulfonyl)-N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)piperidine-4-carboxamide

• IUPAC Name: 1-(5-chlorothiophen-2-yl)sulfonyl-N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C20H22ClN3O3S3/c21-17-6-7-18(29-17)30(26,27)24-10-8-13(9-11-24)19(25)23-20-15(12-22)14-4-2-1-3-5-16(14)28-20/h6-7,13H,1-5,8-11H2,(H,23,25)
• InChI Key: BHSYDQPJDCNUGP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(CC1)SC(=C2C#N)NC(=O)C3CCN(CC3)S(=O)(=O)C4=CC=C(S4)Cl
• Molecular Formula: C20H22ClN3O3S3
• Molecular Weight: 484.1 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and structural motifs that are common in medicinal chemistry. These include a chlorothiophene, a sulfonyl group, a piperidine ring, and a tetrahydrocyclohepta[b]thiophene ring. The presence of these groups suggests that the compound could have interesting biological activity, but without specific studies, it’s hard to say for sure.

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with several cyclic structures and a variety of functional groups. The presence of the sulfonyl group and the cyano group could potentially allow for hydrogen bonding interactions, while the aromatic rings could participate in pi stacking interactions.

Scientific Research Applications

Synthesis and Heterocyclic Compound Development

Research on similar tetrahydrobenzo[b]thiophene derivatives and piperidine-based compounds has led to the development of new methodologies in the synthesis of complex heterocyclic structures. For example, the synthesis of tetrahydrobenzothieno derivatives under microwave irradiation shows advancements in creating compounds with potential pharmacological applications (Abdalha et al., 2011). Such methodologies could be relevant for synthesizing or modifying the structure of "1-((5-chlorothiophen-2-yl)sulfonyl)-N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)piperidine-4-carboxamide" for specific scientific or pharmacological research applications.

Safety and Hazards

Without specific toxicity studies, it’s hard to predict the safety and hazards associated with this compound. As with any chemical, it should be handled with care, and appropriate safety precautions should be taken.

Future Directions

Future research on this compound could involve studying its synthesis, its physical and chemical properties, and its potential biological activity. It could also be interesting to study its interactions with various biological targets, and to investigate its potential uses in medicine or other fields.